5,7-Bis(pentafluoroethyl)-1,8-naphthyridin-2-amine

• CAS No.: 51750-43-7
• Molecular Formula: C12H5F10N3
• Molecular Weight: 381.17 g/mol
• IUPAC Name: 5,7-bis(1,1,2,2,2-pentafluoroethyl)-1,8-naphthyridin-2-amine
• InChI: InChI=1S/C12H5F10N3/c13-9(14,11(17,18)19)5-3-6(10(15,16)12(20,21)22)24-8-4(5)1-2-7(23)25-8/h1-3H,(H2,23,24,25)
• InChI Key: CLOPMBOPRAYWIG-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=NC2=C1C(=CC(=N2)C(C(F)(F)F)(F)F)C(C(F)(F)F)(F)F)N

Description

5,7-Bis(pentafluoroethyl)-1,8-naphthyridin-2-amine is a useful research compound. Its molecular formula is C12H5F10N3 and its molecular weight is 381.17 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 2,6-diamino pyridine (5.2 g., 4.76 mmole), 1,1,1,2,2,6,6,7,7,7-decafluoroheptan-3,5-dione (14.5 g., 4.80 mmole) and 85% phosphoric acid (50 ml.) is stirred at 90°-95° C. for 6 hours. When cool, the reaction mixture is poured into ice-water and neutralized with ammonium hydroxide to pH 7. The solid is collected, washed with water, dried, and can be purified by recrystallization from benzene.